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Compound of Interest

Compound Name: 1-(Thiophen-3-yl)ethanol

Cat. No.: B172730 Get Quote

This document provides immediate, essential safety and logistical information for the handling

and disposal of 1-(Thiophen-3-yl)ethanol and its close structural isomers. The guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Quick Reference Safety Information
The following table summarizes the key physical and chemical properties and hazard

information for thiophene-containing ethanol compounds. This data is based on structurally

similar chemicals like 2-(3-Thienyl)ethanol and thiophene.
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Property Data Reference

Appearance
Clear colorless to yellow-brown

liquid
[1]

Boiling Point 110-111 °C at 14 mm Hg [1]

Density 1.144 g/mL at 25 °C [1]

Flash Point 199 °F (92.8 °C) [1]

GHS Hazard Statements
H225: Highly flammable liquid

and vapor

H302: Harmful if swallowed

H319: Causes serious eye

irritation

H412: Harmful to aquatic life

with long lasting effects

Signal Word Danger

Hazard Identification and Risk Assessment
1-(Thiophen-3-yl)ethanol and its isomers are flammable liquids that can cause serious eye

irritation and are harmful if swallowed. Vapors may form explosive mixtures with air, and the

material is harmful to aquatic life. A thorough risk assessment should be conducted before

beginning any work.[2] This involves identifying potential hazards in the experimental

procedure and establishing controls to minimize risks.[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following workflow

outlines the necessary equipment for handling this chemical.
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Personal Protective Equipment (PPE) Protocol

Start: Assess Task

Primary Engineering Controls:
Work in a certified chemical fume hood.

Always Required

Core PPE (All Tasks):
- ANSI/ISEA Z87.1 D3 Goggles
- Chemical-Resistant Lab Coat

- Nitrile or PVC Gloves

Additional PPE (Risk of Splash/Large Volume):
- Face Shield

- Flame-Retardant/Antistatic Clothing
- Chemical-Resistant Apron

Assess Splash Risk

Proceed with Experiment

Low Volume / No Splash Risk
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Emergency Spill Response Workflow

Spill Occurs

Assess Spill Size

Small Spill (<1 Liter)
1. Alert others in the area.

2. Absorb with inert material (sand, vermiculite).
3. Collect in a sealed container for disposal.

Small

Large Spill (>1 Liter)
1. Evacuate immediate area.

2. Alert institutional EHS/Emergency Response.
3. Prevent entry into sewers.

Large

Decontaminate Area
(Soap and Water)

Document Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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